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Compound of Interest

Compound Name: Tribenuron-methyl

Cat. No.: B105370

Technical Support Center: Tribenuron-methyl
Laboratory Practices

This guide provides best practices for the safe handling and disposal of Tribenuron-methyl in
a laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safety and compliance during their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Tribenuron-methyl and what are its primary hazards in a lab setting?

Al: Tribenuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea
family.[1] In the laboratory, it is typically a colorless to off-white solid.[1][2] The primary hazards
include potential for mild skin and eye irritation upon contact.[3] It is also very toxic to aquatic
organisms, so preventing its release into the environment is critical.[4][5]

Q2: What are the essential Personal Protective Equipment (PPE) requirements for handling
Tribenuron-methyl?

A2: At a minimum, anyone handling Tribenuron-methyl should wear a long-sleeved shirt, long
pants, closed-toe shoes, and socks.[6] The following PPE is also required:

o Gloves: Chemical-resistant gloves such as nitrile or butyl rubber are necessary.[3] Do not
use leather or fabric gloves.[7]
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» Eye Protection: Safety glasses with side shields, chemical goggles, or a face shield should
be worn to protect against splashes or dust.[3][7][8]

o Protective Clothing: A lab coat, apron, or coveralls should be worn to prevent skin contact.[3]

o Respiratory Protection: While not always required for small quantities in a well-ventilated
area, a respirator may be necessary if there is a risk of inhaling dust or aerosols, especially
in case of a large spill.[3][8]

Q3: How should I properly store Tribenuron-methyl in the lab?

A3: Store Tribenuron-methyl in a cool, dry, and well-ventilated area in its original, tightly
closed container.[9] Keep it away from incompatible materials, heat sources, and moisture, as it
can decompose in the presence of water.[9] Do not store it with food, feed, or other
consumables.[9]

Q4: What should | do in case of accidental skin or eye contact with Tribenuron-methyl?
A4: In case of accidental exposure, follow these first-aid procedures:

o Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected area
thoroughly with soap and plenty of water.[3][7]

o Eye Contact: Immediately flush the eyes with clean water for at least 15 minutes.[7] If
wearing contact lenses, remove them if possible.[4] Seek medical attention if irritation
persists.[4]

Troubleshooting Guide

Problem: | have spilled a small amount of solid Tribenuron-methyl on the lab bench.
Solution:

« Isolate the area: Prevent others from entering the spill area.

o Wear appropriate PPE: Ensure you are wearing gloves, safety glasses, and a lab coat.
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Clean up the spill: Carefully sweep or scoop up the solid material, avoiding the generation of
dust.[3] Place the collected material into a clearly labeled, sealable container for hazardous
waste disposal.[4]

Decontaminate the area: Wipe the spill area with a damp cloth or paper towel. Dispose of the
cleaning materials in the hazardous waste container.

Wash hands: Wash your hands thoroughly with soap and water after the cleanup is
complete.

Problem: A solution containing Tribenuron-methyl has been spilled.

Solution:

Contain the spill: Use an inert absorbent material such as sand, vermiculite, or spill pillows to
dike the spill and prevent it from spreading.[3][10]

Absorb the liquid: Apply the absorbent material to the spill, working from the outside in.[10]

Collect the waste: Once the liquid is absorbed, scoop the material into a designated, labeled
container for hazardous waste.[11]

Decontaminate: Clean the spill area with soap and water.[12] All cleaning materials should
also be disposed of as hazardous waste.[13]

Ventilate: Ensure the area is well-ventilated during and after the cleanup.

Experimental Protocols & Data
Quantitative Data for Tribenuron-methyl
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Property Value Source
Molecular Formula C15H17N506S [2]
Molecular Weight 395.4 g/mol [2]
Melting Point 141°C [1]
Water Solubility 55 g/L (at 25°C) [1]
Oral LD50 (rat) >5000 mg/kg [4]
Dermal LD50 (rabbit) >2000 mg/kg [4]

Experimental Workflow: Spill Response
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Caption: Workflow for responding to a Tribenuron-methyl spill.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b105370?utm_src=pdf-body-img
https://www.benchchem.com/product/b105370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Logic Diagram: Waste Disposal Decision Tree
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Caption: Decision tree for the proper disposal of Tribenuron-methyl waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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